3-[(2,4-difluorobenzyl)oxy]-8-methoxy-4-methyl-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-[(2,4-difluorophenyl)methoxy]-8-methoxy-4-methylbenzo[c]chromen-6-one
• InChI: InChI=1S/C22H16F2O4/c1-12-20(27-11-13-3-4-14(23)9-19(13)24)8-7-17-16-6-5-15(26-2)10-18(16)22(25)28-21(12)17/h3-10H,11H2,1-2H3
• InChI Key: OBVVUEUKHFQPJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2C=CC(=C3)OC)OCC4=C(C=C(C=C4)F)F
• Molecular Formula: C22H16F2O4
• Molecular Weight: 382.4 g/mol

Description

Synthesis Analysis

The synthesis of chromenones typically involves reactions that can generate the benzo[c]chromen-6-one core structure efficiently. One method includes the reaction of push-pull enaminoketones with in situ generated ortho-quinone methides, leading to the formation of chromenes through an initial oxa-Diels-Alder reaction followed by amine elimination (Lukashenko et al., 2017). Another approach uses cyclobenzylation and catalytic C-H bond functionalization with palladium(II) to synthesize 3-(2-olefinbenzyl)-4H-chromen-4-ones, highlighting a strategy for introducing substituents into the chromenone framework (Yu-Feng Lin et al., 2017).

Molecular Structure Analysis

The molecular structure of chromenones can be studied through techniques such as X-ray crystallography and NMR spectroscopy. For example, 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxy-4H-chromen-4-one was structurally characterized using NMR and X-ray crystallography, revealing a slightly twisted chromenone ring system from planarity (Seunghyun Ahn et al., 2020).

Chemical Reactions and Properties

Chromenones undergo various chemical reactions, such as cyclizations and couplings. A [3+3] cyclization approach has been used to prepare trifluoromethyl-substituted fluorenes, dibenzofurans, and benzo[c]chromenes with good regioselectivity (Stefan Büttner et al., 2012). Suzuki coupling followed by lactonization in ionic liquids has also been demonstrated for synthesizing substituted benzo[c]chromen-6-ones, showcasing the utility of green chemistry approaches (G. Kemperman et al., 2006).

Physical Properties Analysis

The physical properties of chromenones, such as fluorescence and interactions with metals, can be of interest for applications in materials science. For instance, racemic 7,8,9,10-tetrahydro-3-hydroxy-4-(1-hydroxyethyl)benzo[c]chromen-6-one displays fluorescence enhancement in the presence of metals, highlighting potential uses in sensing applications (H. O. Gülcan et al., 2021).

Chemical Properties Analysis

Chromenones' chemical properties, such as reactivity and stability, are critical for their functional applications. Detailed quantum studies, including density functional theory (DFT) calculations, have been conducted to understand the electronic structure and reactivity of chromenone derivatives. For example, synthesis, spectral analysis, and quantum studies of 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine (HMBPP) provided insights into its stability and reactivity, as well as its thermodynamic and non-linear optical (NLO) properties (S. A. Halim & M. Ibrahim, 2022).